Cas no 7691-02-3 (1,1,3,3-Tetramethyl-1,3-divinyldisilazane)

1,1,3,3-Tetramethyl-1,3-divinyldisilazane is a silazane-based organosilicon compound characterized by its reactive vinyl and methyl groups. This compound serves as a versatile intermediate in organic and polymer chemistry, particularly in the synthesis of silicon-containing polymers, resins, and surface-modifying agents. Its divinyl functionality enables cross-linking and copolymerization, enhancing thermal stability and mechanical properties in silicone-based materials. The tetramethyl substitution contributes to improved hydrolytic stability and controlled reactivity. Applications include coatings, adhesives, and specialty silicones where tailored functionality is required. The compound’s balanced reactivity and structural flexibility make it valuable for advanced material development, particularly in high-performance and high-temperature applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
1,1,3,3-Tetramethyl-1,3-divinyldisilazane structure
7691-02-3 structure
Product Name:1,1,3,3-Tetramethyl-1,3-divinyldisilazane
CAS No:7691-02-3
MF:C8H19NSi2
MW:185.414163827896
MDL:MFCD00042846
CID:47670
PubChem ID:87568239
Update Time:2025-06-11

1,1,3,3-Tetramethyl-1,3-divinyldisilazane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Divinyltetramethyldisilazane
    • 1,3-Divinyl-1,1,3,3-tetramethyldisilazane
    • 1,1,3,3-Tetramethyl-1,3-divinyldisilazane
    • 1,3-DIVINYLTETRAMETHYLDISILAZANEDVTMDS
    • Bis(dimethyl(vinyl)silyl)amine
    • [[[ethenyl(dimethyl)silyl]amino]-dimethylsilyl]ethene
    • Triethylene glycol
    • Silanamine, 1-ethenyl-N-(ethenyldimethylsilyl)-1,1-dimethyl-
    • WYUIWUCVZCRTRH-UHFFFAOYSA-N
    • K53X6928T7
    • [[(ethenyl-dimethylsilyl)amino]-dimethylsilyl]ethene
    • N-(Dimethylvinylsilyl)-1,1-dimethyl-1-vinylsilylamine
    • DVTMDS
    • Bis(vinyldimethylsilyl)amine
    • AKOS015909437
    • UNII-K53X6928T7
    • 1,3-Divinyl-1,1,3,3-tetramethyl-disilazan(germ.)=divinyltetramethyldisiloxane
    • SCHEMBL79251
    • NS00045260
    • D1769
    • EC 231-701-1
    • CCRIS 2450
    • EINECS 231-701-1
    • WYUIWUCVZCRTRH-UHFFFAOYSA-
    • bis(ethenyldimethylsilyl)amine
    • MFCD00042846
    • InChI=1/C8H19NSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-9H,1-2H2,3-6H3
    • DISILAZANE, 1,1,3,3-TETRAMETHYL-1,3-DIVINYL-
    • J-524241
    • Q27281974
    • N-[Dimethyl(vinyl)silyl](dimethyl)vinylsilanamine #
    • 1,3-Divinyltetramethyldisilazane DVTMDS
    • 7691-02-3
    • CS-W016941
    • D89923
    • LS-13559
    • S08375
    • DTXSID3064770
    • MDL: MFCD00042846
    • Inchi: 1S/C8H19NSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-9H,1-2H2,3-6H3
    • InChI Key: WYUIWUCVZCRTRH-UHFFFAOYSA-N
    • SMILES: [Si](C=C)(C)(C)N[Si](C=C)(C)C
    • BRN: 2411661

Computed Properties

  • Exact Mass: 185.10600
  • Monoisotopic Mass: 185.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.819
  • Melting Point: <0°C
  • Boiling Point: 160°C(lit.)
  • Flash Point: 34°C
  • Refractive Index: n20/D 1.4405(lit.)
  • Water Partition Coefficient: Hydrolyzes in water.
  • PSA: 12.03000
  • LogP: 2.82750
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 2.2±0.3 mmHg at 25°C

1,1,3,3-Tetramethyl-1,3-divinyldisilazane Security Information

  • Symbol: GHS02 GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H226,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2920 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-34-22
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • RTECS:VV1302250
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:2-8°C
  • Safety Term:8
  • Packing Group:II
  • Risk Phrases:R10; R22; R34
  • Packing Group:II
  • Hazard Level:8

1,1,3,3-Tetramethyl-1,3-divinyldisilazane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,1,3,3-Tetramethyl-1,3-divinyldisilazane Pricemore >>

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1,1,3,3-Tetramethyl-1,3-divinyldisilazane Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:7691-02-3)1,1,3,3-Tetramethyl-1,3-divinyldisilazane
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Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:7691-02-3)tetramethyldivinyldisilazane
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Amadis Chemical Company Limited
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Purity:99%
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1,1,3,3-Tetramethyl-1,3-divinyldisilazane Related Literature

Additional information on 1,1,3,3-Tetramethyl-1,3-divinyldisilazane

1,1,3,3-Tetramethyl-1,3-Divinyldisilazane: A Comprehensive Overview

1,1,3,3-Tetramethyl-1,3-divinyldisilazane, also known by its CAS number CAS No. 7691-02-3, is a unique organosilicon compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its disilazane structure, featuring two silicon atoms bonded to nitrogen and four methyl groups. The presence of two vinyl groups further enhances its reactivity and versatility in various chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials and functional molecules.

The structure of 1,1,3,3-tetramethyl-1,3-divinyldisilazane is notable for its ability to undergo a range of transformations. Researchers have demonstrated that this compound can participate in cross-coupling reactions, making it a valuable intermediate in the construction of complex organic frameworks. For instance, its use in the Suzuki-Miyaura coupling reaction has been explored to synthesize biaryl compounds with high efficiency. This application underscores the importance of this compound in modern organic chemistry.

In addition to its role in organic synthesis, 1,1,3,3-tetramethyl-1,3-divinyldisilazane has been investigated for its potential in polymer science. By incorporating this compound into polymer precursors, scientists have developed novel materials with tailored properties such as improved thermal stability and mechanical strength. Recent advancements in controlled radical polymerization techniques have further expanded the scope of applications for this compound.

The synthesis of CAS No. 7691-02-3 itself is a topic of ongoing research. Traditional methods involve the reaction of silanes with ammonia or amines under specific conditions. However, recent studies have focused on developing more efficient and environmentally friendly routes to produce this compound. For example, the use of transition metal catalysts has been shown to significantly enhance the yield and purity of the product.

Beyond its chemical applications, 1,1,3,3-tetramethyl-1,3-divinyldisilazane has also found relevance in biological systems. Researchers have explored its potential as a bioactive molecule due to its ability to interact with biological macromolecules such as proteins and nucleic acids. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties under certain conditions.

In conclusion, 1,1,3,3-tetramethyl-1,3-divinyldisilazane, with its CAS number CAS No. 7691-02-3, stands as a versatile and multifaceted compound with applications spanning organic synthesis, polymer science, and even biotechnology. As research continues to uncover new avenues for its utilization and development of more efficient synthetic methods progresses rapidly.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7691-02-3)1,1,3,3-Tetramethyl-1,3-divinyldisilazane
sfd8746
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7691-02-3)tetramethyldivinyldisilazane
LE3513;LE8511;LE1690250
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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